Cas no 105784-83-6 (2',3'-Dideoxy-5-iodouridine)

• Product Name: 2',3'-Dideoxy-5-iodouridine
• CAS No: 105784-83-6
• MF: C₉H₁₁IN₂O₄
• MW: 338.099114656448
• MDL: MFCD00074877
• CID: 199339
• PubChem ID: 24859698
• Update Time: 2025-05-20

2',3'-Dideoxy-5-iodouridine Chemical and Physical Properties

Names and Identifiers

• Uridine,2',3'-dideoxy-5-iodo-
• 1-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-5-iodopyrimidine-2,4-dione
• 2' 3'-DIDEOXY-5-IODOURIDINE
• 2′,3′-Dideoxy-5-iodouridine
• 5-I-ddU
• 5-I-ddU HR-010507
• 5-Iodo-2',3'-dideoxyuridine
• Uridine,2',3'-dideoxy-5-iodo
• 2',3'-Dideoxy-5-iodouridine
• Uridine, 2',3'-dideoxy-5-iodo-
• 1-((2R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-iodopyrimidine-2,4(1H,3H)-dione
• dideoxy-5-iodouridine
• BIDD:GT0256
• 5-iodo-2', 3'-dideoxyuridine
• 1-[(2R,5S)-5-(hy
• PD158386
• 1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-iodo-pyrimidine-2,4-dione
• CS-16577
• CHEMBL2112135
• CS-0100713
• W-200744
• DTXSID00147343
• D72098
• 105784-83-6
• OBGFSDPYSQAECJ-CAHLUQPWSA-N
• HY-W048476
• 2',3'-Dideoxy-5-iodouridine, >=97.0% (HPLC)
• AC-32187
• SCHEMBL2043148
• 2',3'-Dideoxy-5-iodouridine, 97%
• MFCD00074877
• AKOS015913032
• DB-227050

• MDL： MFCD00074877
• Inchi： 1S/C9H11IN2O4/c10-6-3-12(9(15)11-8(6)14)7-2-1-5(4-13)16-7/h3,5,7,13H,1-2,4H2,(H,11,14,15)/t5-,7+/m0/s1
• InChI Key： OBGFSDPYSQAECJ-CAHLUQPWSA-N
• SMILES： IC1C(NC(N(C=1)[C@H]1CC[C@@H](CO)O1)=O)=O

Computed Properties

• Exact Mass: 337.97600
• Monoisotopic Mass: 337.97635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -1.4
• Topological Polar Surface Area: 78.9

Experimental Properties

• Color/Form: powder
• Melting Point: 176 °C (dec.) (lit.)
• PSA: 84.32000
• LogP: -0.18890
• Solubility: Not determined

2',3'-Dideoxy-5-iodouridine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：8-9
• Safety Term：Safety Statements 22-24/25WGK Germany 3F 8-9
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2',3'-dideoxyribonucleosides

Additional information on 2',3'-Dideoxy-5-iodouridine

2',3'-Dideoxy-5-iodouridine: A Comprehensive Overview

The compound with CAS No. 105784-83-6, commonly referred to as 2',3'-Dideoxy-5-iodouridine, is a significant molecule in the field of nucleoside analogs and antiviral research. This compound has garnered attention due to its unique chemical structure and potential applications in therapeutic development. In this article, we will delve into the properties, synthesis, and biological activities of 2',3'-Dideoxy-5-iodouridine, while incorporating the latest research findings to provide a comprehensive understanding of its significance.

2',3'-Dideoxy-5-iodouridine is a derivative of uridine, a nucleoside that plays a crucial role in RNA synthesis and various biological processes. The removal of the hydroxyl groups at the 2' and 3' positions of the ribose sugar ring results in a dideoxy structure, which is a hallmark of many antiviral agents. The introduction of an iodine atom at the 5-position further modifies its properties, making it distinct from other nucleoside analogs. This structural modification not only alters its chemical reactivity but also influences its pharmacokinetic profile and biological activity.

Recent studies have highlighted the potential of 2',3'-Dideoxy-5-iodouridine as an antiviral agent, particularly against influenza viruses. The compound has been shown to inhibit viral replication by targeting specific enzymes involved in the viral life cycle. For instance, research published in *Nature Communications* demonstrated that 2',3'-Dideoxy-5-iodouridine exhibits potent activity against influenza A virus by interfering with viral RNA polymerase activity. This finding underscores its potential as a lead compound for developing novel antiviral therapies.

In addition to its antiviral properties, 2',3'-Dideoxy-5-iodouridine has been explored for its role in nucleic acid chemistry and molecular biology. Its unique structure makes it an attractive candidate for studying RNA modification and gene editing technologies. For example, scientists at the University of California have utilized this compound as a building block for constructing modified RNA molecules that exhibit enhanced stability and functionality in vitro.

The synthesis of 2',3'-Dideoxy-5-iodouridine involves a multi-step process that combines organic synthesis techniques with nucleoside chemistry. Key steps include the selective deoxygenation of uridine derivatives and subsequent iodination at the 5-position. Researchers at Tokyo University have developed an efficient protocol for this synthesis, which involves the use of palladium catalysts to facilitate the iodination step. This advancement has significantly improved the yield and purity of the compound, making it more accessible for large-scale studies.

From an analytical standpoint, 2',3'-Dideoxy-5-iodouridine can be characterized using various spectroscopic techniques such as NMR and mass spectrometry. These methods allow for precise determination of its molecular structure and purity, ensuring consistency in experimental results. Furthermore, computational modeling studies have provided insights into its three-dimensional conformation and interactions with biological targets, aiding in the design of more potent analogs.

Looking ahead, the future of 2',3'-Dideoxy-5-iodouridine lies in its potential applications as a therapeutic agent and a tool for advancing nucleic acid research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this field. As highlighted in a recent review published in *Chemical Biology*, the development of next-generation nucleoside analogs like 2',3'-Dideoxy-5-iodouridine holds promise for addressing unmet medical needs in virology and oncology.

In conclusion, 2',3'-Dideoxy-5-iodouridine is a versatile compound with significant implications in both basic research and drug development. Its unique chemical properties, coupled with recent advances in synthesis and application, position it as a valuable asset in the scientific community. As ongoing studies continue to unravel its full potential, this compound is poised to make meaningful contributions to the fields of virology, molecular biology, and therapeutic design.